Cas no 1359656-04-4 (2-methoxy-5-(pyrrolidin-3-yl)pyridine hydrochloride)

• Product name: 2-methoxy-5-(pyrrolidin-3-yl)pyridine hydrochloride
• CAS No: 1359656-04-4
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• MDL: MFCD21364632
• CID: 4590420

2-methoxy-5-(pyrrolidin-3-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(pyrrolidin-3-yl)pyridine hydrochloride(WXC07745)
• 2-methoxy-5-(pyrrolidin-3-yl)pyridine hydrochloride

• MDL： MFCD21364632
• Inchi： 1S/C10H14N2O.ClH/c1-13-10-3-2-8(7-12-10)9-4-5-11-6-9;/h2-3,7,9,11H,4-6H2,1H3;1H
• InChI Key： GKPLQWDJIHWQKJ-UHFFFAOYSA-N
• SMILES： O(C1=NC=C(C2CNCC2)C=C1)C.Cl

Additional information on 2-methoxy-5-(pyrrolidin-3-yl)pyridine hydrochloride

Comprehensive Overview of 2-Methoxy-5-(pyrrolidin-3-yl)pyridine Hydrochloride (CAS No. 1359656-04-4)

2-Methoxy-5-(pyrrolidin-3-yl)pyridine hydrochloride (CAS No. 1359656-04-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1359656-04-4, features a pyridine core substituted with a methoxy group and a pyrrolidine ring, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme modulation, aligning with current trends in precision medicine and targeted drug delivery.

The growing demand for small-molecule inhibitors and receptor modulators has propelled interest in compounds like 2-methoxy-5-(pyrrolidin-3-yl)pyridine hydrochloride. Its molecular structure allows for interactions with various biological targets, which is why it is frequently explored in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. Recent publications highlight its relevance in neurodegenerative disease research, a hot topic in 2024, as scientists seek novel compounds to address conditions like Alzheimer's and Parkinson's diseases.

From a synthetic chemistry perspective, CAS 1359656-04-4 exemplifies the importance of heterocyclic chemistry in modern drug design. The compound's pyrrolidine-pyridine scaffold is a recurring motif in kinase inhibitors and GPCR-targeted drugs, two areas dominating pharmaceutical patents this year. Analytical techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound, reflecting the industry's emphasis on quality-by-design (QbD) principles.

In the context of green chemistry trends, researchers are investigating sustainable synthesis routes for 2-methoxy-5-(pyrrolidin-3-yl)pyridine hydrochloride to reduce environmental impact. This aligns with frequent search queries like "eco-friendly synthesis of nitrogen heterocycles" and "sustainable pharmaceutical intermediates." The compound's solubility profile and salt formation (as hydrochloride) also make it a subject of formulation optimization studies, particularly for oral bioavailability enhancement—a key focus in drug development forums.

The commercial availability of 1359656-04-4 through specialty chemical suppliers has enabled broader academic and industrial research. Safety data sheets emphasize standard laboratory precautions, while regulatory databases confirm its status as a non-controlled substance under current chemical compliance regulations. As computational chemistry advances, molecular docking simulations involving this compound are increasing, addressing popular search terms like "in silico drug design" and "virtual screening libraries."

Future directions for 2-methoxy-5-(pyrrolidin-3-yl)pyridine hydrochloride research may include proteolysis-targeting chimera (PROTAC) applications and covalent inhibitor development, both trending in medicinal chemistry circles. Its logP value and hydrogen bond acceptor/donor count suggest potential for blood-brain barrier penetration, explaining its inclusion in several CNS drug discovery programs. The compound's patent landscape shows gradual growth, with recent filings covering novel derivatives for immune modulation.

For researchers sourcing CAS 1359656-04-4, analytical certificates typically specify ≥95% purity by HPLC, with storage recommendations at -20°C under inert atmosphere. The compound's stability in various pH conditions and compatibility with common organic solvents are frequently documented in technical bulletins. These practical considerations respond to common laboratory queries about "handling hygroscopic compounds" and "long-term storage of nitrogen heterocycles."